Calcium dithionite
Overview
Description
Calcium dithionite is an inorganic compound that is widely used in scientific research applications. It is a white crystalline powder that is soluble in water and has a strong reducing agent property. Calcium dithionite is known for its ability to remove oxygen from solutions and is used in various industries such as paper and pulp, textile, and food.
Scientific Research Applications
1. Recycling and Environmental Sustainability
Calcium dithionite has been utilized in recycling processes, particularly in the preservation of recycled fillers like calcium carbonate from deinking paper sludge. It aids in bleaching the resulting ash to achieve desirable brightness and opacity levels in recycled paper, indicating its potential in waste valorization and material recycling (Tofani, Nys, Cornet, & Tavernier, 2020).
2. Dyeing and Textile Industry
In the textile industry, calcium dithionite plays a significant role in dyeing processes. It effectively separates the indigo-calcium hydroxide complex in alkaline solutions, influencing the concentration of indigo and indirubin in cotton fabrics. This application is particularly notable in the use of Indigo Pulverata Levis for dyeing cotton fabric, where calcium dithionite facilitates color changes and improves dye uptake (Cho, 2015).
3. Environmental Pollution Treatment
Calcium dithionite is increasingly recognized for its role in environmental pollution treatment. As a strong reducing agent, it has been used to treat various pollutants, including halogenated organic compounds and heavy metals. Research focuses on its efficiency in generating reactive species for pollutant degradation, highlighting its significance in environmental remediation (Song, Wang, Li, Fu, & Zhang, 2020).
4. Soil and Sediment Treatment
In soil science, calcium dithionite is employed for extracting arsenic from soils contaminated with wood preservation chemicals. It demonstrates efficacy in mobilizing arsenic, making it a valuable tool in soil remediation and managing contaminated sites (Amofah, Maurice, & Bhattacharya, 2010).
properties
CAS RN |
15512-36-4 |
|---|---|
Product Name |
Calcium dithionite |
Molecular Formula |
CaO4S2 |
Molecular Weight |
168.2 g/mol |
InChI |
InChI=1S/Ca.H2O4S2/c;1-5(2)6(3)4/h;(H,1,2)(H,3,4)/q+2;/p-2 |
InChI Key |
CPMVCRMQKZREQQ-UHFFFAOYSA-L |
SMILES |
[O-]S(=O)S(=O)[O-].[Ca+2] |
Canonical SMILES |
[O-]S(=O)S(=O)[O-].[Ca+2] |
Color/Form |
Colorless or slightly yellow colored liquid |
Other CAS RN |
15512-36-4 |
physical_description |
Calcium dithionite appears as a colorless or slightly yellow colored liquid with a strong sulfur odor. It is corrosive to skin and eyes and may be toxic by ingestion or inhalation. |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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